Cas no 187392-81-0 (Phenol, 3-fluoro-5-(3-pyridinyl)-)

• Product Name: Phenol, 3-fluoro-5-(3-pyridinyl)-
• CAS No: 187392-81-0
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• MDL: MFCD15475687
• CID: 3836262
• PubChem ID: 23370210
• Update Time: 2025-06-12

Phenol, 3-fluoro-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-fluoro-5-(3-pyridinyl)-
• 3-fluoro-5-(pyridin-3-yl)phenol
• starbld0020736
• 187392-81-0
• 3-fluoro-5-pyridin-3-ylphenol
• EN300-2665856
• Z1255448168
• AKOS017515633
• MHA39281
• 829-109-9
• SCHEMBL9008997

• MDL： MFCD15475687
• Inchi： 1S/C11H8FNO/c12-10-4-9(5-11(14)6-10)8-2-1-3-13-7-8/h1-7,14H
• InChI Key： BNIWDTHTHYGKQK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2=CC=CN=C2)=CC(F)=C1

Computed Properties

• Exact Mass: 189.058992041Da
• Monoisotopic Mass: 189.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Phenol, 3-fluoro-5-(3-pyridinyl)-

Phenol, 3-fluoro-5-(3-pyridinyl)- (CAS No. 187392-81-0): A Comprehensive Overview

Chemical compound Phenol, 3-fluoro-5-(3-pyridinyl)-, identified by its CAS number CAS No. 187392-81-0, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural arrangement of a phenolic group, a fluorine substituent, and a pyridinyl moiety, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The structural configuration of Phenol, 3-fluoro-5-(3-pyridinyl)- encompasses a benzene ring substituted with a hydroxyl group at the 1-position, a fluorine atom at the 3-position, and an attached pyridine ring at the 5-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for various chemical modifications and functionalizations. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing novel pharmacophores that combine the advantages of different heterocyclic systems. The combination of a phenolic group with a pyridinyl moiety in Phenol, 3-fluoro-5-(3-pyridinyl)- creates a unique scaffold that can interact with biological targets in multiple ways. This dual functionality has opened up new avenues for designing molecules with enhanced therapeutic efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The phenolic group can serve as a nucleophilic site for further functionalization, while the pyridinyl ring can act as a hydrogen bond acceptor or participate in metal coordination interactions. These properties make it an attractive building block for constructing complex drug molecules.

One of the most promising applications of Phenol, 3-fluoro-5-(3-pyridinyl)- lies in its potential use as an anti-inflammatory agent. Inflammatory processes are mediated by various signaling pathways and molecular targets, many of which can be modulated by small molecules. Preclinical studies have demonstrated that compounds with similar structural features to Phenol, 3-fluoro-5-(3-pyridinyl)- can inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine substitution further enhances the potency and selectivity of these inhibitors, making them more effective in treating chronic inflammatory conditions.

In addition to its anti-inflammatory properties, Phenol, 3-fluoro-5-(3-pyridinyl)- has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in cancer therapy. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and survival. By targeting these pathways with small molecules like Phenol, 3-fluoro-5-(3-pyridinyl)-, researchers aim to develop novel anticancer agents that can selectively inhibit tumor growth while minimizing toxicity to healthy cells.

The compound's ability to cross cell membranes due to its lipophilic nature also makes it an attractive candidate for drug delivery systems. Researchers are exploring various nanotechnology-based approaches to encapsulate and deliver this compound efficiently to target sites within the body. These advancements could lead to more effective treatments for diseases that are currently difficult to manage with existing therapies.

The synthesis of Phenol, 3-fluoro-5-(3-pyridinyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the fluorine atom onto the benzene ring, followed by condensation reactions to attach the pyridinyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing the environmental impact of producing this compound.

The analytical characterization of Phenol, 3-fluoro-5-(3-pyridinyl)- is crucial for ensuring its quality and purity before it can be used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess its purity. These analytical methods provide detailed information about the compound's chemical environment and help identify any impurities that may affect its efficacy or safety.

The growing interest in computational chemistry has also led to the development of innovative computational models for predicting the biological activity of compounds like Phenol, 3-fluoro-5-(3-pyridinyl)-. Molecular docking simulations can be used to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying promising candidates for further testing, thereby accelerating the drug discovery process.

In conclusion, Phenol, 3-fluoro-5-(3-pyridinyl)-, CAS No. 187392-81-0, is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.